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Compound of Interest

Compound Name:
3-Amino-6-methoxy-2-picoline

hydrochloride

Cat. No.: B1521865 Get Quote

An In-Depth Technical Guide to 3-Amino-6-methoxy-2-picoline hydrochloride (CAS 320577-

63-7)

Introduction: A Versatile Pyridine Building Block
3-Amino-6-methoxy-2-picoline hydrochloride, registered under CAS number 320577-63-7,

is a substituted pyridine derivative that has emerged as a valuable intermediate in medicinal

chemistry and organic synthesis.[1] Its unique structural arrangement, featuring an amino

group, a methoxy substituent, and a methyl group on the pyridine core, provides multiple

reactive sites for constructing more complex molecular architectures.[1] This guide offers a

comprehensive overview of its chemical and physical properties, a plausible synthetic workflow,

key applications in drug discovery, and essential safety and handling protocols to empower

researchers in leveraging its full potential.

Physicochemical and Structural Properties
The identity and purity of a chemical intermediate are paramount. 3-Amino-6-methoxy-2-

picoline is typically supplied as a hydrochloride salt to improve stability and handling. It is

crucial to distinguish between the free base and its salt forms, as their properties differ.

Table 1: Core Physicochemical Properties
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Property Value Source(s)

CAS Registry Number 320577-63-7 [2]

Synonyms

3-Amino-6-methoxy-2-

methylpyridine HCl; 2-

Methoxy-5-Amino-6-Picoline

HCl

[2]

Molecular Formula
C₇H₁₁ClN₂O (as

Hydrochloride)
[2][3]

Molecular Weight
174.63 g/mol (as

Hydrochloride)
[2]

C₇H₁₀N₂O (Free Base) [4]

138.17 g/mol (Free Base) [1][4]

Appearance
Solid (typically white to off-

white or crystalline powder)
[5][6]

Melting Point
Data varies, approx. 40 - 45 °C

(for free base)
[6]

Solubility

Slightly soluble in water;

Soluble in common organic

solvents like methanol and

ethanol.

[5][6]

Storage Conditions
Store in a cool, dry, and well-

ventilated place. Hygroscopic.
[7]

Structural Analysis and Reactivity
The reactivity of 3-Amino-6-methoxy-2-picoline is dictated by its distinct functional groups. The

amino group (-NH₂) at the 3-position is a nucleophilic site, making it a key handle for amide

bond formation, diazotization, or other amine-related chemistries. The pyridine ring itself can

undergo various transformations, while the methoxy (-OCH₃) and methyl (-CH₃) groups

modulate the ring's electronic properties and provide steric influence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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